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Compound of Interest

Compound Name: 3-Penten-1-yne, (2)-

cat. No.: B151741

In-Depth Technical Guide: (Z)-3-Penten-1-yne

This guide provides a concise overview of the fundamental molecular properties of (Z2)-3-
Penten-1-yne, a chemical compound of interest to researchers and professionals in drug
development and organic synthesis.

Molecular Data

The essential molecular information for (Z)-3-Penten-1-yne is summarized in the table below.
This data is critical for analytical method development, quality control applications, and
theoretical modeling.

Property Value Source

PubChem[1], NIST[2][3], Axios

Molecular Formula CsHe Research[4], Cheméo,
Guidechem[5]

Molecular Weight 66.10 g/mol PubChem[1], Axios Research

Monoisotopic Mass 66.0469501914 Da PubChem[1]

(2)-3-Penten-1-yne, also known as cis-3-Penten-1-yne, is a hydrocarbon containing both a
double and a triple bond.[1][2] Its specific stereochemistry, with the double bond in the cis- or
(2)- configuration, influences its physical and chemical properties. The molecular formula CsHe
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indicates a composition of five carbon atoms and six hydrogen atoms.[1][2][3][4][5][6] The
molecular weight is approximately 66.10 g/mol .[1][2][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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